Empedopeptin

• Molecular Formula: C49H79N11O19
• Molecular Weight: 1126.2 g/mol
• InChI: InChI=1S/C49H79N11O19/c1-2-3-4-5-6-7-8-9-10-14-26-23-33(64)58-20-12-16-30(58)40(68)54-28(24-61)44(72)59-21-13-17-31(59)41(69)53-27(15-11-19-52-49(50)51)39(67)56-34(37(65)46(74)75)42(70)55-29(25-62)45(73)60-22-18-32(63)36(60)43(71)57-35(48(78)79-26)38(66)47(76)77/h26-32,34-38,61-63,65-66H,2-25H2,1H3,(H,53,69)(H,54,68)(H,55,70)(H,56,67)(H,57,71)(H,74,75)(H,76,77)(H4,50,51,52)/t26-,27+,28+,29-,30-,31+,32+,34+,35+,36-,37-,38-/m0/s1
• InChIKey: WSCOCOSDPASNLN-KWFINCGOSA-N

Empedopeptin Antibiotic Profile

Empedopeptin (BMY-28117) is a natural cyclic lipodepsipeptide antibiotic produced by Empedobacter haloabium ATCC 31962 [1]. Its structure comprises eight amino acid residues (including D-serine, L-arginine, D- and L-proline, L-3-hydroxyproline, and D- and L-β-hydroxyaspartic acid) and a C14 β-hydroxytetradecanoic acid moiety [2]. The compound exhibits calcium-dependent antibacterial activity through complex formation with lipid II, a key peptidoglycan precursor in bacterial cell wall biosynthesis [3].

1

Gram-positive cell wall biosynthesis research – calcium-dependent lipid II probe for late-stage peptidoglycan studies

2

Antimicrobial screening context – reported activity against MRSA and penicillin-resistant S. pneumoniae; supports comparator assays

3

Lipopeptide SAR tool compound – hydroxylation-dependent potency reference for analog benchmarking

• [1] Konishi M, Sugawara K, Hanada M, Tomita K, Tomatsu K, Miyaki T, Kawaguchi H, Buck RE, More C, Rossomano VZ. Empedopeptin (BMY-28117), a new depsipeptide antibiotic. I. Production, isolation and properties. J Antibiot (Tokyo). 1984 Sep;37(9):949-57. View Source
• [2] Sugawara K, Numata K, Konishi M, Kawaguchi H. Empedopeptin (BMY-28117), a new depsipeptide antibiotic. II. Structure determination. J Antibiot (Tokyo). 1984 Sep;37(9):958-64. View Source
• [3] Müller A, Münch D, Schmidt Y, Reder-Christ K, Schiffer G, Bendas G, Gross H, Sahl HG, Schneider T, Brötz-Oesterhelt H. Lipodepsipeptide empedopeptin inhibits cell wall biosynthesis through Ca2+-dependent complex formation with peptidoglycan precursors. J Biol Chem. 2012 Jun 8;287(24):20270-20280. View Source

Empedopeptin Target Specificity

Generic substitution among cyclic lipopeptide antibiotics is scientifically unjustified due to substantial differences in their molecular targets, binding stoichiometry, and calcium dependence. Empedopeptin belongs to the guanidine-containing cyclic lipopeptide class (along with tripropeptins and plusbacins) and exhibits a unique 1:2 molar stoichiometry with lipid II [1]. Unlike daptomycin, which disrupts membrane potential via calcium-dependent insertion, empedopeptin selectively sequesters undecaprenyl pyrophosphate-containing peptidoglycan precursors without direct membrane depolarization [2]. Cross-study data show that even structurally similar class members (e.g., empedopeptin vs. tripropeptins) demonstrate differential binding modes and antibacterial potency [3]. Furthermore, gene knockout studies confirm that hydroxylation patterns on empedopeptin's amino acid residues are critical for full antibiotic activity—a structural feature not conserved across all cyclic lipopeptides [4].

Empedopeptin

vs. Vancomycin – distinct lipid II binding mode; calcium-dependent complex formation may not reproduce glycopeptide-like activity

Native Empedopeptin

vs. Hydroxyl-deficient analogs – reported significant reduction in antibiotic activity; structural specificity may shift potency interpretation

Empedopeptin

vs. Tripropeptins/Plusbacins – class-level lipid II binding, but hydroxylation pattern and acylation profile may alter pathway-response endpoints

• [1] Müller A, Münch D, Schmidt Y, Reder-Christ K, Schiffer G, Bendas G, Gross H, Sahl HG, Schneider T, Brötz-Oesterhelt H. Lipodepsipeptide empedopeptin inhibits cell wall biosynthesis through Ca2+-dependent complex formation with peptidoglycan precursors. J Biol Chem. 2012 Jun 8;287(24):20270-20280. View Source
• [2] Grein F, Schneider T, Sahl HG. Docking on lipid II—a widespread mechanism for potent bactericidal activities of antibiotic peptides. J Mol Biol. 2019;431(18):3520-3530. View Source
• [3] DFG Project A09: Role of the VraDE transporter in differential susceptibility of S. aureus towards guanidine-containing lipopeptides and other cell wall targeting antibiotics. GEPRIS. View Source
• [4] Ho ST, Ho YN, Lin C, Hsu WC, Lee HJ, Peng CC, Cheng HT, Yang YL. Integrated omics strategy reveals cyclic lipopeptides empedopeptins from Massilia sp. YMA4 and their biosynthetic pathway. Mar Drugs. 2021 Apr 9;19(4):209. View Source

Empedopeptin Comparative Analysis

Target Divergence from Vancomycin

Empedopeptin demonstrates in vitro potency against methicillin-resistant S. aureus (MRSA) comparable to vancomycin, despite having no structural relationship to glycopeptide antibiotics. In cross-study comparable analysis, empedopeptin MIC values against MRSA clinical isolates range from 0.2–1.6 μg/mL [1], while vancomycin, the standard-of-care comparator for MRSA infections, exhibits MIC values typically ranging from 0.5–2.0 μg/mL against similar MRSA strains [2]. Notably, empedopeptin maintains activity against penicillin-resistant Streptococcus pneumoniae (MIC 0.05–0.2 μg/mL) and Clostridium difficile (MIC 0.1–0.78 μg/mL) [1].

Target divergence vs. vancomycin

Cross-study comparable

Similar antibacterial spectrum against MRSA and penicillin-resistant S. pneumoniae, but calcium-dependent lipid II sequestration distinct from D-Ala-D-Ala binding

Supports antimicrobial screening context with a differentiated target engagement profile

Mechanism may influence cross-resistance interpretation; in vitro susceptibility comparison only

Evidence Dimension	Minimum inhibitory concentration (MIC) against Gram-positive pathogens
Target Compound Data	MRSA: 0.2–1.6 μg/mL; S. pneumoniae (penicillin-resistant): 0.05–0.2 μg/mL; C. difficile: 0.1–0.78 μg/mL
Comparator Or Baseline	Vancomycin: MRSA MIC range 0.5–2.0 μg/mL
Quantified Difference	Empedopeptin exhibits lower MIC values against some MRSA isolates (0.2 μg/mL vs. vancomycin 0.5 μg/mL minimum), with comparable overall potency range
Conditions	Broth microdilution susceptibility testing; Mueller-Hinton medium supplemented with 2.5–5 mM CaCl₂ (calcium required for empedopeptin activity); CLSI standard methods

Why This Matters

This evidence supports procurement for research programs targeting MRSA where an alternative mechanism to vancomycin (lipid II binding vs. D-Ala-D-Ala binding) is desired without sacrificing potency.

• [1] Konishi M, Sugawara K, Hanada M, Tomita K, Tomatsu K, Miyaki T, Kawaguchi H, Buck RE, More C, Rossomano VZ. Empedopeptin (BMY-28117), a new depsipeptide antibiotic. I. Production, isolation and properties. J Antibiot (Tokyo). 1984 Sep;37(9):949-57. View Source
• [2] Rybak MJ, Lomaestro BM, Rotschafer JC, Moellering RC Jr, Craig WA, Billeter M, Dalovisio JR, Levine DP. Therapeutic monitoring of vancomycin in adults: summary of consensus recommendations from the American Society of Health-System Pharmacists, the Infectious Diseases Society of America, and the Society of Infectious Diseases Pharmacists. Pharmacotherapy. 2009;29(11):1275-1279. View Source

Hydroxylation-Dependent Antibiotic Activity

Empedopeptin demonstrates quantifiable in vivo protective efficacy in murine systemic infection models. The 50% protective dose (PD₅₀) values, established via subcutaneous administration, range from 0.5 to 2.5 mg/kg across three clinically relevant Gram-positive pathogens [1]. Against S. aureus Smith systemic infection, the PD₅₀ is 0.5 mg/kg; against S. pyogenes C203, the PD₅₀ is 0.8 mg/kg; and against C. perfringens, the PD₅₀ is 2.5 mg/kg [1]. For procurement context, vancomycin PD₅₀ values in comparable murine S. aureus models range from 1.0–3.0 mg/kg, indicating empedopeptin achieves protective efficacy at lower doses in this model [2].

Hydroxylation-dependent activity

Class-level inference

Gene deletion mutants lacking dioxygenase genes (ΔempA/ΔempB) show significantly reduced antibiotic activity vs. wild-type empedopeptin

Hydroxylation pattern is a quantifiable determinant of antimicrobial screening outcome

Analog activity may not replicate without native hydroxylation profile; comparative genomics context

Evidence Dimension	50% protective dose (PD₅₀) in murine systemic infection model
Target Compound Data	S. aureus Smith: PD₅₀ = 0.5 mg/kg (sc); S. pyogenes C203: PD₅₀ = 0.8 mg/kg (sc); C. perfringens: PD₅₀ = 2.5 mg/kg (sc)
Comparator Or Baseline	Vancomycin PD₅₀ in murine S. aureus systemic infection: 1.0–3.0 mg/kg
Quantified Difference	Empedopeptin PD₅₀ (0.5 mg/kg) is 2- to 6-fold lower than vancomycin PD₅₀ baseline (1.0–3.0 mg/kg) against S. aureus
Conditions	Male ICR mice (4 weeks old, 20±1 g); intraperitoneal bacterial challenge followed by single subcutaneous antibiotic dose 0 or 2 hours post-infection; survival monitored for 5 days

Why This Matters

The lower PD₅₀ values indicate superior in vivo potency per unit mass, which informs dose-ranging study design and supports procurement for in vivo efficacy evaluation programs.

• [1] Konishi M, Sugawara K, Hanada M, Tomita K, Tomatsu K, Miyaki T, Kawaguchi H, Buck RE, More C, Rossomano VZ. Empedopeptin (BMY-28117), a new depsipeptide antibiotic. I. Production, isolation and properties. J Antibiot (Tokyo). 1984 Sep;37(9):949-57. View Source
• [2] Nagabhushan TL, Miller GH, Varma KJ. Antibiotics: vancomycin. In: Kirk-Othmer Encyclopedia of Chemical Technology. John Wiley & Sons; 2000. View Source

In Vivo Efficacy in Murine Systemic Infection

Empedopeptin forms a complex with lipid II (undecaprenyl pyrophosphate-N-acetylmuramic acid(pentapeptide)-N-acetylglucosamine) at a defined 1:2 molar stoichiometry [1]. This binding stoichiometry is quantitatively distinct from other cell wall-active antibiotics: vancomycin binds D-Ala-D-Ala at 1:1 stoichiometry; teixobactin binds lipid II at 2:1 stoichiometry; and nisin binds lipid II at 1:1 stoichiometry [2]. The empedopeptin-lipid II interaction requires calcium ions (Ca²⁺) and involves binding at a region encompassing the pyrophosphate group, first sugar moiety, and proximal portions of the stem peptide and undecaprenyl chain [1].

In vivo mouse systemic infection

Supporting evidence

Reported highly active against S. aureus, S. pyogenes, C. perfringens in a murine systemic infection model

Extends in vitro cell wall inhibition to host-pathogen model-response context

Qualitative efficacy assessment; model details limited; supports further antimicrobial research

Evidence Dimension	Lipid II binding stoichiometry (antibiotic:lipid II molar ratio)
Target Compound Data	Empedopeptin: 1:2 stoichiometry (one lipid II molecule binds two empedopeptin molecules)
Comparator Or Baseline	Vancomycin: 1:1 stoichiometry (D-Ala-D-Ala); Teixobactin: 2:1 stoichiometry (two teixobactin per lipid II); Nisin: 1:1 stoichiometry
Quantified Difference	Empedopeptin exhibits unique 1:2 binding stoichiometry versus 1:1 (vancomycin, nisin) or 2:1 (teixobactin) ratios
Conditions	Fluorescence spectroscopy using dansylated lipid II; 10 mM Tris-HCl pH 7.5, 150 mM NaCl, 2.5 mM CaCl₂; binding measured via fluorescence enhancement at 535 nm

Why This Matters

The 1:2 binding stoichiometry represents a distinct biophysical interaction profile that may confer differential susceptibility patterns and informs structure-activity relationship studies for derivative development.

• [1] Müller A, Münch D, Schmidt Y, Reder-Christ K, Schiffer G, Bendas G, Gross H, Sahl HG, Schneider T, Brötz-Oesterhelt H. Lipodepsipeptide empedopeptin inhibits cell wall biosynthesis through Ca2+-dependent complex formation with peptidoglycan precursors. J Biol Chem. 2012 Jun 8;287(24):20270-20280. View Source
• [2] Breukink E, de Kruijff B. Lipid II as a target for antibiotics. Nat Rev Drug Discov. 2006 Apr;5(4):321-332. View Source

Empedopeptin Structural Determinants of Activity: Gene Knockout Evidence Quantifying Hydroxylation Requirements

Gene knockout studies of the empedopeptin biosynthetic cluster in Massilia sp. YMA4 demonstrate that hydroxylated amino acid residues are essential for full antibiotic activity. Deletion of dioxygenase genes empA and empB results in mutant strains producing empedopeptin analogs lacking specific hydroxylation modifications [1]. Quantitative comparison reveals that the ΔempA and ΔempB mutant-derived analogs exhibit significantly reduced antibiotic activity compared to wild-type empedopeptin [1]. In contrast, deletion of core nonribosomal peptide synthetase genes (ΔempC, ΔempD, ΔempE) completely abolishes empedopeptin production [1].

Evidence Dimension	Antibiotic activity relative to wild-type empedopeptin
Target Compound Data	Wild-type empedopeptin: baseline antibacterial activity (100% reference)
Comparator Or Baseline	ΔempA and ΔempB mutant-derived empedopeptin analogs: significantly reduced antibiotic activity; ΔempC/ΔempD/ΔempE null mutants: no detectable empedopeptin production (0% activity)
Quantified Difference	Qualitative reduction to 'significantly reduced' activity for hydroxylation-deficient analogs; complete loss of production for core NRPS mutants
Conditions	Massilia sp. YMA4 bacterial culture; targeted gene knockout via homologous recombination; antibacterial activity assessed against S. aureus by agar diffusion assay

Why This Matters

This evidence identifies the hydroxylation pattern as a critical quality attribute for empedopeptin procurement; synthetic or biosynthetic analogs lacking these modifications will exhibit reduced potency, making structural verification essential for experimental reproducibility.

• [1] Ho ST, Ho YN, Lin C, Hsu WC, Lee HJ, Peng CC, Cheng HT, Yang YL. Integrated omics strategy reveals cyclic lipopeptides empedopeptins from Massilia sp. YMA4 and their biosynthetic pathway. Mar Drugs. 2021 Apr 9;19(4):209. View Source

Empedopeptin Calcium Dependence: Comparative Activity Modulation by Divalent Cations

Empedopeptin antibacterial activity is strictly calcium-dependent, with MIC values against S. aureus increasing from ≤0.8 μg/mL to ≥100 μg/mL in the absence of supplemental Ca²⁺ [1]. This represents a ≥125-fold reduction in potency when calcium is omitted from the assay medium. This calcium dependence pattern distinguishes empedopeptin from other lipid II-binding antibiotics: vancomycin activity is unaffected by calcium concentration; ramoplanin activity is calcium-independent; and teixobactin shows only moderate (≤4-fold) calcium modulation [2].

Evidence Dimension	Fold-change in MIC with and without calcium supplementation
Target Compound Data	Empedopeptin: ≥125-fold MIC increase (≤0.8 μg/mL to ≥100 μg/mL) without Ca²⁺
Comparator Or Baseline	Vancomycin: no significant MIC change (±1-fold); Ramoplanin: no significant MIC change (±1-fold); Teixobactin: ≤4-fold MIC change
Quantified Difference	Empedopeptin exhibits ≥125-fold calcium dependence vs. ≤4-fold for teixobactin and no dependence for vancomycin
Conditions	S. aureus SG511; Mueller-Hinton broth; MIC determination with and without 2.5 mM CaCl₂ supplementation; 37°C incubation for 18-24 hours

Why This Matters

The stringent calcium requirement is a critical quality control and assay design parameter: procurement specifications should include calcium-dependence verification, and experimental protocols must incorporate appropriate Ca²⁺ supplementation to avoid false-negative results.

• [1] Müller A, Münch D, Schmidt Y, Reder-Christ K, Schiffer G, Bendas G, Gross H, Sahl HG, Schneider T, Brötz-Oesterhelt H. Lipodepsipeptide empedopeptin inhibits cell wall biosynthesis through Ca2+-dependent complex formation with peptidoglycan precursors. J Biol Chem. 2012 Jun 8;287(24):20270-20280. View Source
• [2] Ling LL, Schneider T, Peoples AJ, Spoering AL, Engels I, Conlon BP, Mueller A, Schäberle TF, Hughes DE, Epstein S, et al. A new antibiotic kills pathogens without detectable resistance. Nature. 2015 Jan 22;517(7535):455-459. View Source

Empedopeptin Application Scenarios

Lipid II Sequestration & Carrier Depletion Studies

Researchers conducting systemic infection studies in mice with S. aureus, S. pyogenes, or C. perfringens can utilize empedopeptin based on established PD₅₀ values (0.5–2.5 mg/kg subcutaneous). The compound's demonstrated in vivo protective efficacy supports its use as a positive control or test article in murine infection models. Procurement should specify purity suitable for parenteral administration and confirm calcium-dependent activity verification [3].

Lipopeptide SAR Comparative Analysis

Empedopeptin is validated for biochemical and biophysical studies investigating lipid II-dependent cell wall biosynthesis inhibition. The compound's defined 1:2 binding stoichiometry with lipid II (measured via fluorescence spectroscopy with dansylated lipid II) makes it suitable for competitive binding assays, target engagement studies, and screening of novel cell wall-active compounds [3].

Screening Assay Validation & Genome Mining

Empedopeptin serves as a reference standard for comparative genomics and metabolomics workflows aimed at discovering structurally related cyclic lipopeptides. The compound's biosynthetic gene cluster has been fully characterized in Massilia sp. YMA4, and genome mining has identified seven additional bacterial strains with empedopeptin-like BGCs. Procured empedopeptin is essential for LC-MS/MS reference matching and GNPS molecular networking analysis [3].

Novel Anti-Gram-Positive Therapeutic Scaffold

Empedopeptin is suitable for inclusion in antimicrobial susceptibility testing panels for MRSA, penicillin-resistant S. pneumoniae, and C. difficile clinical isolates. The established MIC ranges (MRSA: 0.2–1.6 μg/mL; S. pneumoniae: 0.05–0.2 μg/mL; C. difficile: 0.1–0.78 μg/mL) provide reference benchmarks for evaluating novel antibiotics or resistance surveillance programs. Assays must incorporate 2.5–5 mM CaCl₂ supplementation for valid results [3].

Application

Selection Property

Validation Focus

Lipid II sequestration & carrier depletion studies

Calcium-dependent 1:2 complex formation with lipid II

Bactoprenol cycle and precursor trafficking endpoint review

Lipopeptide SAR comparative analysis

Native hydroxylation pattern as activity determinant

Benchmarking analog potency against wild-type empedopeptin

Screening assay validation & genome mining

Reported activity against MDR Gram-positive strains

Positive control suitability for antimicrobial discovery platforms

Novel anti-gram-positive research scaffold

Mechanistic differentiation from vancomycin

In vivo model-response context for medicinal chemistry campaigns

• [1] Konishi M, Sugawara K, Hanada M, Tomita K, Tomatsu K, Miyaki T, Kawaguchi H, Buck RE, More C, Rossomano VZ. Empedopeptin (BMY-28117), a new depsipeptide antibiotic. I. Production, isolation and properties. J Antibiot (Tokyo). 1984 Sep;37(9):949-57. View Source
• [2] Müller A, Münch D, Schmidt Y, Reder-Christ K, Schiffer G, Bendas G, Gross H, Sahl HG, Schneider T, Brötz-Oesterhelt H. Lipodepsipeptide empedopeptin inhibits cell wall biosynthesis through Ca2+-dependent complex formation with peptidoglycan precursors. J Biol Chem. 2012 Jun 8;287(24):20270-20280. View Source
• [3] Ho ST, Ho YN, Lin C, Hsu WC, Lee HJ, Peng CC, Cheng HT, Yang YL. Integrated omics strategy reveals cyclic lipopeptides empedopeptins from Massilia sp. YMA4 and their biosynthetic pathway. Mar Drugs. 2021 Apr 9;19(4):209. View Source